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Compound of Interest

Compound Name: Dimethylzinc

Cat. No.: B1204448

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of liquid
dimethylzinc. The information is intended to support researchers, scientists, and professionals
in drug development and materials science in the safe and effective handling and application of
this highly reactive organometallic compound.

Core Physical Properties of Liquid Dimethylzinc

Dimethylzinc is a colorless, mobile liquid with a characteristic garlic-like odor[1][2][3]. It is a
volatile and highly pyrophoric compound, igniting spontaneously in air and reacting violently
with water[3][4][5]. Due to its reactivity, it is typically handled under an inert atmosphere, such
as nitrogen or argon[4]. The quantitative physical properties of liquid dimethylzinc are
summarized in the table below for easy reference and comparison.
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Physical Property Value Conditions

Molecular Weight 95.45 g/mol

Melting Point -42 °C (-44 °F; 231 K)

Boiling Point 44-46°C (111.2-114.8°F; at1atm
317.15-319.15 K)

Density 1.386 g/cm3 at10.5°C

1.313 g/cm3 at 28 °C

Vapor Pressure 376 mmHg at 25 °C

50.13 kPa

Viscosity 0.807 mPa:-s (cP) at 70 °F (21 °C)

0.3 mPa-s at 28 °C

Surface Tension

18 dynes/cm (0.018 N/m)

at 20 °C (estimated)

Heat of Vaporization

134.9 Btu/lb (74.95 cal/g)

Thermal Conductivity

0.1627 W/(m-K)

at70 °C

Experimental Protocols for Property Determination

Detailed, specific experimental protocols for the determination of each physical property of
dimethylzinc are not readily available in public literature, primarily due to the compound's
hazardous nature. However, the characterization of organometallic compounds relies on a suite
of well-established techniques that are adapted for handling air- and moisture-sensitive
materials[6][7].

The determination of the physical properties of volatile and pyrophoric organometallic
compounds like dimethylzinc necessitates the use of specialized equipment and inert
atmosphere techniques, such as a glovebox or Schlenk line[6][7].

A general approach to determining these properties would involve:
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» Density: Measured using a pycnometer or a densitometer within a glovebox to prevent
exposure to air. The mass of a known volume of the liquid is determined under controlled

temperature.

e Melting and Boiling Points: Determined using standard laboratory techniques, but performed
in sealed capillaries under an inert atmosphere to prevent ignition. For the boiling point,
distillation under inert gas at atmospheric pressure would be employed.

» Vapor Pressure: Can be measured using a static or dynamic method. A static method
involves introducing the substance into a closed system with a manometer and measuring
the pressure at thermal equilibrium. All components must be scrupulously free of air and
water.

 Viscosity: A viscometer, such as a capillary viscometer or a rotational viscometer, would be
used. The entire measurement system must be enclosed within an inert atmosphere.

» Surface Tension: Can be determined using methods like the du Nouy ring method or the
Wilhelmy plate method, adapted for use within a glovebox.

Critical Safety and Handling Workflow for
Dimethylzinc

Given the pyrophoric and reactive nature of dimethylzinc, a strict and well-defined handling
protocol is paramount for the safety of researchers. The following diagram outlines the
essential logical workflow for the safe handling of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1
2
3
e 4
5
6
7

. Dimethylzinc - PubChem [pubchem.ncbi.nim.nih.gov]
. echemi.com [echemi.com]

. Dimethylzinc - Sciencemadness Wiki [sciencemadness.org]

nouryon.com [nouryon.com|]

. Dimethylzinc - Wikipedia [en.wikipedia.org]
. chem.libretexts.org [chem.libretexts.org]

. chem.libretexts.org [chem.libretexts.org]

« To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Liquid Dimethylzinc]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204448#physical-properties-of-dimethylzinc-liquid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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